Cas no 128895-74-9 (4-Decyl-3-fluorobenzoic acid)

• Product Name: 4-Decyl-3-fluorobenzoic acid
• CAS No: 128895-74-9
• MF: C₁₇H₂₅FO₂
• MW: 280.377609014511
• CID: 2769622
• PubChem ID: 71340645
• Update Time: 2025-04-21

4-Decyl-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20767789
• 128895-74-9
• 4-DECYL-3-FLUOROBENZOIC ACID
• 4-Decyl-3-fluorobenzoic acid

• Inchi： 1S/C17H25FO2/c1-2-3-4-5-6-7-8-9-10-14-11-12-15(17(19)20)13-16(14)18/h11-13H,2-10H2,1H3,(H,19,20)
• InChI Key： BXEKFNORSALBOC-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1CCCCCCCCCC

Computed Properties

• Exact Mass: 280.18385820Da
• Monoisotopic Mass: 280.18385820Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 37.3Ų